4-(Difluoromethyl)-5-methylthiophene-2-carboxylic acid
Overview
Description
The difluoromethyl group (CF2H) is a functional group in organic chemistry. It is characterized by two fluorine atoms bonded to a carbon atom, which is also bonded to a hydrogen atom . The presence of the difluoromethyl group can significantly influence a molecule’s reactivity and lipophilicity, making it a valuable building block for the synthesis of tailored derivatives .
Synthesis Analysis
The synthesis of difluoromethyl-containing compounds has been a field of active research. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode . Difluoromethylation of C(sp2)–H bond has also been accomplished through Minisci-type radical chemistry .Molecular Structure Analysis
The molecular structure of a compound with a difluoromethyl group would be influenced by the presence of this group. Unfortunately, without specific information on “4-(Difluoromethyl)-5-methylthiophene-2-carboxylic acid”, it’s difficult to provide a detailed analysis .Chemical Reactions Analysis
Difluoromethyl-containing compounds can participate in a variety of chemical reactions. For instance, they can undergo electrophilic, nucleophilic, radical and cross-coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a difluoromethyl-containing compound would be influenced by the presence of the difluoromethyl group. This group can enhance the lipophilicity and metabolic stability of the compounds .Mechanism of Action
The mechanism of action of a difluoromethyl-containing compound would depend on its specific structure and the biological system it interacts with. For example, eflornithine, a medication containing a difluoromethyl group, is used to treat African trypanosomiasis and excessive hair growth on the face in women .
Safety and Hazards
Future Directions
The field of difluoromethylation has seen significant advances in recent years, and there is potential for further development. Future directions could include the development of more efficient and selective methods for the synthesis of difluoromethyl-containing compounds, as well as the exploration of new applications for these compounds .
properties
IUPAC Name |
4-(difluoromethyl)-5-methylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2O2S/c1-3-4(6(8)9)2-5(12-3)7(10)11/h2,6H,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSVMUOBCZKPFOX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(S1)C(=O)O)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Difluoromethyl)-5-methylthiophene-2-carboxylic acid | |
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